molecular formula C20H24N2O2 B268942 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide

2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide

Cat. No. B268942
M. Wt: 324.4 g/mol
InChI Key: YSLKMSCNESBCQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide, also known as DPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry. DPPA is a small molecule that belongs to the class of amides and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide is not fully understood. However, it has been proposed that 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide has also been shown to inhibit the activity of enzymes involved in DNA replication and repair, leading to DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide has been found to have several biochemical and physiological effects. It has been reported to inhibit the activity of enzymes involved in the biosynthesis of cholesterol, leading to a decrease in cholesterol levels. Additionally, 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide has been shown to inhibit the activity of enzymes involved in the metabolism of glucose, leading to a decrease in blood glucose levels.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide in lab experiments is its potent anticancer activity, which makes it a promising candidate for the development of new anticancer drugs. However, one of the limitations of using 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide. One of the potential applications of 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide is in the development of new anticancer drugs. Further studies are needed to investigate the mechanism of action of 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide in cancer cells and to optimize its structure for improved activity. Additionally, 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide could be studied for its potential as an anti-inflammatory and antimicrobial agent. Further research is also needed to investigate the pharmacokinetics and toxicity of 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide in vivo.
In conclusion, 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide is a promising chemical compound that has shown potential applications in various scientific fields. Its potent anticancer activity, antimicrobial activity, and anti-inflammatory activity make it a promising candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and to optimize its structure for improved activity.

Synthesis Methods

The synthesis of 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide involves several steps, including the reaction of 3-aminobenzophenone with 3-phenylpropanoic acid, followed by the reaction of the resulting intermediate with 2,2-dimethylpropanoyl chloride. The final product is obtained through purification and isolation techniques, such as column chromatography and recrystallization.

Scientific Research Applications

2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide has shown promising results in various scientific studies, particularly in the field of medicinal chemistry. It has been reported to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide has been shown to possess antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli. Moreover, 2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide has been studied for its potential as an anti-inflammatory agent, as it has been found to inhibit the production of pro-inflammatory cytokines.

properties

Product Name

2,2-dimethyl-N-{3-[(3-phenylpropanoyl)amino]phenyl}propanamide

Molecular Formula

C20H24N2O2

Molecular Weight

324.4 g/mol

IUPAC Name

2,2-dimethyl-N-[3-(3-phenylpropanoylamino)phenyl]propanamide

InChI

InChI=1S/C20H24N2O2/c1-20(2,3)19(24)22-17-11-7-10-16(14-17)21-18(23)13-12-15-8-5-4-6-9-15/h4-11,14H,12-13H2,1-3H3,(H,21,23)(H,22,24)

InChI Key

YSLKMSCNESBCQB-UHFFFAOYSA-N

SMILES

CC(C)(C)C(=O)NC1=CC=CC(=C1)NC(=O)CCC2=CC=CC=C2

Canonical SMILES

CC(C)(C)C(=O)NC1=CC=CC(=C1)NC(=O)CCC2=CC=CC=C2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.